Cas no 1268522-52-6 (1-(2,2-dimethyl-1-oxopropyl)-4-Piperidineacetic acid)

• Product Name: 1-(2,2-dimethyl-1-oxopropyl)-4-Piperidineacetic acid
• CAS No: 1268522-52-6
• MF: C₁₂H₂₁NO₃
• MW: 227.300043821335
• CID: 2132148
• PubChem ID: 53302089
• Update Time: 2025-04-21

1-(2,2-dimethyl-1-oxopropyl)-4-Piperidineacetic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2,2-dimethyl-1-oxopropyl)-4-Piperidineacetic acid
• 1268522-52-6
• 2-[1-(2,2-dimethylpropanoyl)piperidin-4-yl]acetic acid
• DB-062549
• 2-(1-Pivaloylpiperidin-4-yl)acetic acid
• 4-Piperidineacetic acid, 1-(2,2-dimethyl-1-oxopropyl)-
• AKOS015897732

• Inchi： 1S/C12H21NO3/c1-12(2,3)11(16)13-6-4-9(5-7-13)8-10(14)15/h9H,4-8H2,1-3H3,(H,14,15)
• InChI Key： UNRUYLJTYGFFIT-UHFFFAOYSA-N
• SMILES： O=C(C(C)(C)C)N1CCC(CC(=O)O)CC1

Computed Properties

• Exact Mass: 227.15214353Da
• Monoisotopic Mass: 227.15214353Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 57.6Ų